Cas no 87492-66-8 (Alanine,3-fluoro-2-methyl-, methyl ester)

• Product Name: Alanine,3-fluoro-2-methyl-, methyl ester
• CAS No: 87492-66-8
• MF: C₅H₁₀FNO₂
• MW: 135.136805057526
• CID: 708841
• PubChem ID: 55290822
• Update Time: 2025-04-19

Alanine,3-fluoro-2-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Alanine,3-fluoro-2-methyl-, methyl ester
• Alanine, 3-fluoro-2-methyl-, methyl ester (9CI)
• AKOS006364480
• 87492-66-8
• 3-Fluoro-2-methylalanine methyl ester
• DTXSID601288655

• Inchi： 1S/C5H10FNO2/c1-5(7,3-6)4(8)9-2/h3,7H2,1-2H3
• InChI Key： CUUSVHLJFZQWPQ-UHFFFAOYSA-N
• SMILES： FCC(C(=O)OC)(C)N

Computed Properties

• Exact Mass: 135.06955672g/mol
• Monoisotopic Mass: 135.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 52.3Ų